4-(benzenesulfonyl)-N-[3-(morpholin-4-yl)propyl]-2-phenyl-1,3-oxazol-5-amine

• IUPAC Name: 4-(benzenesulfonyl)-N-(3-morpholin-4-ylpropyl)-2-phenyl-1,3-oxazol-5-amine
• InChI: InChI=1S/C22H25N3O4S/c26-30(27,19-10-5-2-6-11-19)22-21(23-12-7-13-25-14-16-28-17-15-25)29-20(24-22)18-8-3-1-4-9-18/h1-6,8-11,23H,7,12-17H2
• InChI Key: XSNAUBBCYPQEAQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCNC2=C(N=C(O2)C3=CC=CC=C3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C22H25N3O4S
• Molecular Weight: 427.5 g/mol

Description

4-(benzenesulfonyl)-N-[3-(morpholin-4-yl)propyl]-2-phenyl-1,3-oxazol-5-amine is a compound that has gained attention in the scientific community due to its potential in pharmaceutical research. This compound has been synthesized using various methods and has shown promising results in scientific research applications.

Scientific Research Applications

Catalytic Applications and Synthesis

The synthesis and catalytic applications of related oxazoline compounds highlight their utility in asymmetric synthesis and catalysis. For instance, the creation of chiral N, P-oxazolines and their iridium complexes have shown effectiveness in the asymmetric hydrogenation of imines, illustrating the potential of oxazoline derivatives in catalytic processes (Ezhova et al., 2004).

Antimicrobial Activities

Research on new 1,2,4-triazole derivatives, which share structural similarities with the compound , has demonstrated significant antimicrobial activities. This suggests that the morpholine and oxazoline frameworks can be integral to developing new antimicrobial agents (Bektaş et al., 2010).

Antitumor Activities

Compounds with morpholine and oxazoline structures have shown distinct effectiveness in inhibiting the proliferation of cancer cell lines. This points to the potential therapeutic applications of these compounds in oncology (Lu et al., 2017), (Ji et al., 2018).

Theoretical and Computational Studies

Theoretical analyses of the vibrational frequencies and visible spectra of derivatives have contributed to a deeper understanding of the structural and electronic characteristics of these compounds. This research aids in predicting the behavior and reactivity of related molecules (Dabbagh et al., 2007).

Antioxidant and Enzyme Inhibition

Studies on sulphonamides incorporating 1,3,5-triazine motifs have shown antioxidant activities and the ability to inhibit enzymes such as acetylcholinesterase, butyrylcholinesterase, and tyrosinase. These findings open avenues for the development of treatments for neurodegenerative diseases and conditions related to oxidative stress (Lolak et al., 2020).